4-(5-Formylfuran-2-yl)benzonitrile
Overview
Description
“4-(5-Formylfuran-2-yl)benzonitrile” is a chemical compound with the molecular formula C12H7NO2 . It has a molecular weight of 197.19 g/mol . The compound is also known by several synonyms, including “4-(5-formyl-2-furyl)benzonitrile” and "SCHEMBL4392533" .
Molecular Structure Analysis
The InChI code for “4-(5-Formylfuran-2-yl)benzonitrile” isInChI=1S/C12H7NO2/c13-7-9-1-3-10 (4-2-9)12-6-5-11 (8-14)15-12/h1-6,8H . This code represents the molecular structure of the compound. The compound has a complex structure with 15 heavy atoms . Physical And Chemical Properties Analysis
“4-(5-Formylfuran-2-yl)benzonitrile” has several computed properties. It has a XLogP3-AA value of 2.2, indicating its lipophilicity . The compound has no hydrogen bond donors and has 3 hydrogen bond acceptors . The topological polar surface area is 54 Ų . The compound has a complexity of 273 .Scientific Research Applications
Organic Synthesis
4-(5-Formylfuran-2-yl)benzonitrile: is a valuable intermediate in organic synthesis. Its formyl group can undergo various organic reactions, such as condensation to form Schiff bases , which are useful in synthesizing dyes, pigments, and pharmaceuticals . Additionally, the nitrile group can be converted into amines , amides , or carboxylic acids , expanding its utility in creating complex organic molecules.
Material Science
In material science, this compound can be used to synthesize novel polymers with potential applications in electronics and photonics . The furan ring can contribute to the optoelectronic properties of the polymers, making them suitable for use in organic light-emitting diodes (OLEDs) and solar cells .
Medicinal Chemistry
The compound’s structural features make it a candidate for the development of therapeutic agents . It can serve as a scaffold in medicinal chemistry, where it can be elaborated into compounds with potential antibacterial , antifungal , or anticancer activities .
Catalysis
4-(5-Formylfuran-2-yl)benzonitrile: can act as a ligand in coordination chemistry, forming complexes with metals that can catalyze various chemical reactions. These catalytic systems could be important for industrial processes , such as the production of fine chemicals and pharmaceuticals .
Analytical Chemistry
This compound can be used as a chemical standard or reference material in analytical chemistry. Its well-defined structure and properties allow for accurate calibration in spectroscopic analysis , such as NMR and mass spectrometry , aiding in the identification and quantification of unknown substances .
Environmental Science
In environmental science, derivatives of 4-(5-Formylfuran-2-yl)benzonitrile could be explored for their ability to bind pollutants . This could lead to the development of new materials for water purification or air filtration , targeting specific contaminants like heavy metals or organic toxins .
Safety and Hazards
properties
IUPAC Name |
4-(5-formylfuran-2-yl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7NO2/c13-7-9-1-3-10(4-2-9)12-6-5-11(8-14)15-12/h1-6,8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWGLKBAOUBWFNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)C2=CC=C(O2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40408127 |
Source
|
| Record name | 4-(5-formylfuran-2-yl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40408127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Formylfuran-2-yl)benzonitrile | |
CAS RN |
52130-32-2 |
Source
|
| Record name | 4-(5-formylfuran-2-yl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40408127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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